Cas no 55717-07-2 (4-icosylmorpholine)

4-icosylmorpholine structure
4-icosylmorpholine structure
Product Name:4-icosylmorpholine
CAS No:55717-07-2
MF:C24H49NO
MW:367.651967763901
CID:944393
PubChem ID:319233
Update Time:2025-04-19

4-icosylmorpholine Chemical and Physical Properties

Names and Identifiers

    • 4-icosylmorpholine
    • Inchi: 1S/C24H49NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-25-21-23-26-24-22-25/h2-24H2,1H3
    • InChI Key: UNHYKHLQCLCRDJ-UHFFFAOYSA-N
    • SMILES: O1CCN(CC1)CCCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 367.38167
  • Monoisotopic Mass: 367.381
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 19
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.8
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • Density: 0.868
  • Boiling Point: 451.8°C at 760 mmHg
  • Flash Point: 131.9°C
  • Refractive Index: 1.461
  • PSA: 12.47
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